Cas no 339102-60-2 (N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide)

• Product Name: N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide
• CAS No: 339102-60-2
• MF: C₂₀H₁₆ClFN₂O₃S
• MW: 418.869046211243
• CID: 5737184
• PubChem ID: 1313334
• Update Time: 2025-11-01

N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide
• STL061151
• 2-((4-Chloro-N-phenylphenyl)sulfonamido)-N-(4-fluorophenyl)acetamide
• 339102-60-2
• 8K-317S
• N~2~-[(4-chlorophenyl)sulfonyl]-N-(4-fluorophenyl)-N~2~-phenylglycinamide
• 2-(N-(4-chlorophenyl)sulfonylanilino)-N-(4-fluorophenyl)acetamide
• CS-0364115
• AKOS000382525
• 2-([(4-CHLOROPHENYL)SULFONYL]ANILINO)-N-(4-FLUOROPHENYL)ACETAMIDE
• Acetamide, 2-[[(4-chlorophenyl)sulfonyl]phenylamino]-N-(4-fluorophenyl)-
• N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide

• Inchi： 1S/C20H16ClFN2O3S/c21-15-6-12-19(13-7-15)28(26,27)24(18-4-2-1-3-5-18)14-20(25)23-17-10-8-16(22)9-11-17/h1-13H,14H2,(H,23,25)
• InChI Key： AHJGOMXYYWBLRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(C1C=CC=CC=1)CC(NC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 418.0554194g/mol
• Monoisotopic Mass: 418.0554194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• pka: 12.02±0.70(Predicted)

Additional information on N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide

Recent Advances in the Study of N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide (CAS: 339102-60-2)

N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide (CAS: 339102-60-2) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies exploring its biological activities, mechanism of action, and therapeutic potential. The following sections provide an overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, achieving higher yields and purity compared to traditional methods. The study also investigated the compound's stability under various physiological conditions, providing valuable insights into its potential as a drug candidate. The researchers emphasized the importance of the fluorophenyl and chlorobenzenesulfonamido moieties in mediating the compound's bioactivity.

In addition to its synthetic advancements, the biological activities of N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide have been extensively studied. A 2022 paper in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against several enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The compound exhibited selective inhibition of cyclooxygenase-2 (COX-2) with an IC₅₀ value of 0.8 µM, outperforming several reference drugs in the same assay. These findings underscore the compound's promise for further development into a therapeutic agent for inflammatory diseases.

Another area of interest is the compound's potential anticancer properties. A 2023 study in European Journal of Medicinal Chemistry explored its effects on various cancer cell lines, revealing significant cytotoxicity against breast and lung cancer cells. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal effects on normal cells. The researchers attributed this selectivity to the compound's ability to disrupt cancer-specific metabolic pathways, making it a promising candidate for targeted cancer therapy.

Despite these promising findings, challenges remain in the development of N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide as a drug. Pharmacokinetic studies have shown that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Recent efforts have focused on prodrug strategies and formulation technologies to enhance its solubility and stability, as reported in a 2024 review article in Advanced Drug Delivery Reviews.

In conclusion, N-(4-Fluorophenyl)-2-(N-phenyl4-chlorobenzenesulfonamido)acetamide (CAS: 339102-60-2) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with ongoing synthetic and pharmacological optimizations, position it as a compelling subject for future research. Continued efforts to address its pharmacokinetic limitations and elucidate its mechanism of action will be critical in translating this compound into clinical applications.